molecular formula C12H9ClFNS B8451524 2-{[(3-Chloro-4-fluorophenyl)thio]methyl}pyridine

2-{[(3-Chloro-4-fluorophenyl)thio]methyl}pyridine

Cat. No. B8451524
M. Wt: 253.72 g/mol
InChI Key: XUONOWLMQNJIKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-{[(3-Chloro-4-fluorophenyl)thio]methyl}pyridine is a useful research compound. Its molecular formula is C12H9ClFNS and its molecular weight is 253.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-{[(3-Chloro-4-fluorophenyl)thio]methyl}pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[(3-Chloro-4-fluorophenyl)thio]methyl}pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H9ClFNS

Molecular Weight

253.72 g/mol

IUPAC Name

2-[(3-chloro-4-fluorophenyl)sulfanylmethyl]pyridine

InChI

InChI=1S/C12H9ClFNS/c13-11-7-10(4-5-12(11)14)16-8-9-3-1-2-6-15-9/h1-7H,8H2

InChI Key

XUONOWLMQNJIKM-UHFFFAOYSA-N

Canonical SMILES

C1=CC=NC(=C1)CSC2=CC(=C(C=C2)F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Picolyl chloride hydrochloride (3.03 g) was added to a stirred suspension of 3-chloro-4-fluorobenzenethiol (3.0 g) and cesium carbonate (12.0 g) in DMF (50 ml) and the mixture stirred at RT overnight. Mixture poured into water, organics extracted into ether and the ether extracts washed (brine), dried (MgSO4) and evaporated under reduced pressure to a green oil (4.0 g).
Quantity
3.03 g
Type
reactant
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
12 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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